Cas no 113893-01-9 (Methyl [3,4'-bipyridine]-5-carboxylate)

Methyl [3,4'-bipyridine]-5-carboxylate is a bipyridine derivative with a methyl ester functional group, offering versatility as a building block in organic synthesis and coordination chemistry. Its bipyridine core facilitates chelation with transition metals, making it useful in catalysis and material science applications. The ester group enhances solubility in organic solvents, enabling straightforward derivatization or further functionalization. This compound is particularly valuable in the development of ligands for metal-organic frameworks (MOFs) or supramolecular assemblies. Its structural rigidity and electronic properties also make it a candidate for photophysical studies. High purity grades ensure reliable performance in research and industrial applications.
Methyl [3,4'-bipyridine]-5-carboxylate structure
113893-01-9 structure
Product Name:Methyl [3,4'-bipyridine]-5-carboxylate
CAS No:113893-01-9
MF:C12H10N2O2
MW:214.220002651215
CID:1031168
PubChem ID:14042155
Update Time:2025-06-07

Methyl [3,4'-bipyridine]-5-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl [3,4'-bipyridine]-5-carboxylate
    • methyl 5-(pyridin-4-yl)pyridine-3-carboxylate
    • methyl 5-pyridin-4-ylpyridine-3-carboxylate
    • [3,4'-Bipyridine]-5-carboxylic acid, methyl ester
    • AGN-PC-0007YB
    • AK132842
    • KB-54508
    • methyl < 3,4'-bipyridine> -5-carboxylate
    • RL00549
    • Methyl[3,4'-bipyridine]-5-carboxylate
    • J-522415
    • 113893-01-9
    • DTXSID80554859
    • DB-265476
    • Inchi： 1S/C12H10N2O2/c1-16-12(15)11-6-10(7-14-8-11)9-2-4-13-5-3-9/h2-8H,1H3
    • InChI Key： OBBCCCTUSBZGHF-UHFFFAOYSA-N
    • SMILES： O(C)C(C1=CN=CC(=C1)C1C=CN=CC=1)=O

Computed Properties

  • Exact Mass: 214.074227566g/mol
  • Monoisotopic Mass: 214.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 52.1Ų

Methyl [3,4'-bipyridine]-5-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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